N1-(2-cyanophenyl)-N2-(2-(dimethylamino)-2-(furan-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(2-cyanophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]oxamide
• InChI: InChI=1S/C17H18N4O3/c1-21(2)14(15-8-5-9-24-15)11-19-16(22)17(23)20-13-7-4-3-6-12(13)10-18/h3-9,14H,11H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key: LAOCBOLIBXNCHA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1=CC=CC=C1C#N)C2=CC=CO2
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

N1-(2-cyanophenyl)-N2-(2-(dimethylamino)-2-(furan-2-yl)ethyl)oxalamide, also known as CFA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development. This compound is a potent inhibitor of certain enzymes that are involved in various physiological processes, making it a promising candidate for the treatment of several diseases.

Scientific Research Applications

Synthesis and Structural Characterization

Several research efforts have focused on the synthesis and characterization of compounds with functionalities similar to N1-(2-cyanophenyl)-N2-(2-(dimethylamino)-2-(furan-2-yl)ethyl)oxalamide. For instance, studies on venlafaxine, an antidepressant drug, have detailed the structural characteristics of related compounds, emphasizing the importance of intramolecular hydrogen bonding and conformational features (L. Tessler & I. Goldberg, 2004). Similarly, research on the synthesis of highly substituted furan derivatives highlights the versatility of ethyl cyanoacetate dimer in producing a variety of functionalized furans, thiophenes, and pyrroles (N. Metwally, 2007), providing a foundational approach that could be relevant to synthesizing the compound .

Novel Synthetic Routes

Research on novel pyridine and naphthyridine derivatives showcases the potential for innovative synthetic routes involving furan and thiophene derivatives, which could be applicable to the synthesis of N1-(2-cyanophenyl)-N2-(2-(dimethylamino)-2-(furan-2-yl)ethyl)oxalamide (F. M. Abdelrazek et al., 2010). This study provides insights into dimerization reactions and coupling with diazonium salts, which are crucial for constructing complex molecular architectures.

Applications in Antibacterial Activity

The synthesis and evaluation of antibacterial activity of related compounds offer a glimpse into the potential applications of N1-(2-cyanophenyl)-N2-(2-(dimethylamino)-2-(furan-2-yl)ethyl)oxalamide. For example, compounds designed with dimethyltetrahydro-2H-pyran-4-yl structures have demonstrated significant antibacterial properties, suggesting that structurally related compounds could also exhibit medicinal benefits (N. S. Arutyunyan et al., 2015).